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Compound of Interest

Compound Name: Ethylhexanediol

Cat. No.: B1606304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 2-ethyl-1,3-

hexanediol (EHD) as a plasticizer in polymer formulations. Due to limited direct quantitative

data on EHD, performance data for a related derivative, epoxidized 1,6-hexanediol oleate (a

modified form of hexanediol, hereafter referred to as EHD derivative), is presented as an

illustrative example of the potential effects of this class of compounds.

Introduction
2-Ethyl-1,3-hexanediol is a viscous, colorless liquid that finds application as a solvent and

plasticizer in various industries, including plastics and resins.[1] Plasticizers are additives that

increase the flexibility, workability, and durability of a material, primarily by lowering its glass

transition temperature (Tg).[2][3][4] The addition of a plasticizer like EHD can significantly alter

the mechanical and thermal properties of a polymer.

Mechanism of Action
Plasticizers function by inserting themselves between polymer chains, which reduces the

intermolecular forces and increases the free volume. This allows the polymer chains to move

more freely past one another, resulting in increased flexibility and a lower glass transition

temperature. The effectiveness of a plasticizer is dependent on its compatibility with the

polymer, its molecular weight, and its chemical structure.
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Logical Relationship: Plasticization Mechanism
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Mechanism of Plasticizer Action
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Workflow for Plasticized Sheet Preparation
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Workflow for Plasticizer Leaching Test

Prepare & Weigh
Plasticized Sample

Immerse Sample in
Extraction Solvent

Incubate at a
Constant Temperature

Remove Sample & Dry
to Constant Weight

Analyze Solvent for
Leached EHD

Calculate Weight Loss
& Leached Amount

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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